Generic flavonoids give false-negative BCRP data due to rapid Phase II metabolism; Ko143 is too potent for physiological modeling. 3,7,2',4'-Tetramethoxy-5-hydroxyflavone resolves this:
3,7,2',4'-Tetramethoxy-5-hydroxyflavone (CAS 19056-75-8) is a specialized, naturally occurring polymethoxyflavone that serves as a selective, moderate-affinity inhibitor of the Breast Cancer Resistance Protein (BCRP/ABCG2). Unlike highly promiscuous pan-ABC inhibitors or rapidly metabolized dietary polyhydroxyflavones, this specific tetramethoxy-monohydroxy configuration provides a stable, lipophilic scaffold that effectively blocks ABCG2-mediated efflux. With an established half-maximal inhibitory concentration (IC50) in the 3.0 to 6.0 μM range, it is primarily procured as an analytical standard and in vitro probe for evaluating phytochemical-drug interactions, assessing the reversal of multidrug resistance (MDR) in oncology models, and mapping the structural requirements of flavonoid binding at the BCRP substrate site [1].
Substituting 3,7,2',4'-Tetramethoxy-5-hydroxyflavone with generic dietary flavonoids (such as quercetin or unsubstituted flavone) or ultra-potent synthetic inhibitors (such as Ko143) fundamentally compromises assay relevance in food-drug interaction and structural mapping studies. Unmethylated polyhydroxyflavones undergo rapid Phase II metabolism (glucuronidation and sulfation) in cellular assays, leading to premature clearance and false-negative efflux inhibition data. Conversely, synthetic standards like Ko143 operate in the low nanomolar range and induce total pharmacological blockade, which fails to accurately model the competitive, micromolar-range inhibition kinetics typical of dietary or botanical matrices. Furthermore, the specific presence of the 3-methoxy and 2',4'-dimethoxy groups on this compound is structurally required to maintain optimal BCRP binding affinity; removing these methyl groups drastically reduces inhibitory potency, making generic flavonoid substitution unviable for precise ABCG2 research [1].
The methylation pattern of 3,7,2',4'-Tetramethoxy-5-hydroxyflavone directly dictates its efficacy as a BCRP inhibitor. Structure-activity relationship (SAR) studies demonstrate that the presence of a 3-methoxy (3-OCH3) substituent significantly increases ABCG2 inhibitory activity compared to analogs possessing a free 3-hydroxyl (-OH) group or lacking substitution at the 3-position entirely. In MDCK-II cells expressing human BCRP, this specific tetramethoxyflavone achieves an IC50 of 3.27 μM, whereas unmethylated or 3-OH analogs typically exhibit weak or negligible inhibition [1].
| Evidence Dimension | BCRP/ABCG2 Inhibition (IC50) |
| Target Compound Data | 3.27 μM (Hoechst 33342 accumulation assay) |
| Comparator Or Baseline | Flavones with 3-OH or no 3-substitution (generally weak/inactive) |
| Quantified Difference | Addition of the 3-OCH3 group drives micromolar-range potency, rescuing the loss of activity seen in unmethylated analogs. |
| Conditions | MDCK-II cells expressing human BCRP; 120-minute accumulation assay. |
Procurement of the 3-methoxy variant is essential for functional ABCG2 inhibition assays where standard dietary polyhydroxyflavones fail to show sufficient target engagement.
A major challenge in procuring ABC transporter inhibitors is substrate-dependent IC50 shifting, where an inhibitor appears potent against one fluorescent dye but fails against another due to multiple binding sites on the transporter. 3,7,2',4'-Tetramethoxy-5-hydroxyflavone demonstrates high cross-substrate consistency. It yields an IC50 of 3.27 μM in the Hoechst 33342 accumulation assay and a nearly identical IC50 of 3.89 μM in the pheophorbide A accumulation assay [1]. This tight correlation (Δ = 0.62 μM) confirms reliable binding kinetics regardless of the specific efflux probe used.
| Evidence Dimension | IC50 variance across different fluorescent substrates |
| Target Compound Data | 3.27 μM (Hoechst 33342) vs. 3.89 μM (Pheophorbide A) |
| Comparator Or Baseline | Highly competitive inhibitors that show >5-fold IC50 shifts depending on the substrate binding pocket. |
| Quantified Difference | Variance of only 0.62 μM between two structurally distinct BCRP substrates. |
| Conditions | MDCK-II cells expressing human BCRP; flow cytometry and fluorescence assays. |
Ensures robust, reproducible baseline data regardless of whether the downstream laboratory workflow utilizes Hoechst dyes, Pheophorbide A, or actual chemotherapeutics.
While synthetic BCRP inhibitors like Ko143 are highly potent (IC50 ~2-10 nM), they induce non-physiological total pharmacological blockade, which is poorly suited for modeling dietary or botanical matrix interactions. 3,7,2',4'-Tetramethoxy-5-hydroxyflavone provides a moderate, physiologically relevant inhibition profile (IC50 = 5.98 μM in general multidrug resistance models) . This allows researchers to accurately simulate the competitive, micromolar-range pharmacokinetics of flavonoid-rich diets and their impact on the bioavailability of BCRP-substrate drugs.
| Evidence Dimension | Inhibitory Potency (Physiological Window) |
| Target Compound Data | IC50 ~3.0 - 6.0 μM |
| Comparator Or Baseline | Ko143 (IC50 ~2-10 nM) |
| Quantified Difference | Target compound operates in the micromolar range, preventing the artificial total blockade caused by nanomolar synthetic inhibitors. |
| Conditions | In vitro multidrug resistance modeling in breast cancer cell lines. |
Provides a realistic standard for food-drug interaction (FDI) screening, where ultra-potent synthetic inhibitors would generate false-positive toxicity or exaggerated pharmacokinetic interference data.
Due to its physiologically relevant micromolar IC50 and natural polymethoxyflavone structure, this compound is the ideal choice for modeling how dietary supplements and flavonoid-rich botanical extracts alter the intestinal absorption and pharmacokinetics of BCRP-substrate drugs (e.g., rosuvastatin, topotecan) [1].
Because its inhibitory potency remains highly consistent across different fluorescent probes (Hoechst 33342 vs. Pheophorbide A), it serves as a highly reliable, substrate-independent positive control for calibrating new MDCK-II or Caco-2 cell-based efflux assays .
As a specific tetramethoxy-monohydroxy derivative, it is an essential comparator in medicinal chemistry workflows aiming to map the binding requirements of the ABCG2 transporter, specifically demonstrating the necessity of the 3-methoxy and 2',4'-dimethoxy motifs for target engagement [1].